Cas no 811841-72-2 ((2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid)

• Product Name: (2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid
• CAS No: 811841-72-2
• MDL: MFCD00170496
• CID: 3030471
• Update Time: 2025-08-05

(2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(N-(6-METHOXY-3-PYRIDYL)CARBAMOYL)PHENYL)ACETIC ACID
• (2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid

• MDL： MFCD00170496

(2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid

Introduction to (2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid and Its Significance in Modern Chemical Research

Compound with the CAS number 811841-72-2, specifically identified as (2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug design and therapeutic intervention. The presence of a pyridine ring substituted with a methoxy group and an amino-carbonyl moiety attached to a phenylacetic acid backbone suggests a high degree of functional diversity, making it a valuable candidate for further exploration.

The< strong>pyridine moiety is a well-known pharmacophore in medicinal chemistry, often contributing to the binding affinity and selectivity of bioactive molecules. In particular, the 6-methoxypyridine derivative is recognized for its ability to interact with various biological targets, including enzymes and receptors. The incorporation of an amino-carbonyl group into the structure enhances its potential as a synthetic intermediate, facilitating the development of more complex molecules. This combination of features positions (2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid as a promising candidate for further investigation in the synthesis of novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of understanding the structural and functional properties of small molecules like (2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid. The compound's ability to modulate biological pathways has been explored in various preclinical studies, demonstrating its potential in treating a range of diseases. For instance, research indicates that derivatives of this compound may exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. The< strong>phenylacetic acid moiety, known for its role in neurotransmitter synthesis and inflammation regulation, further enhances its therapeutic relevance.

The synthesis of< strong>(2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These synthetic strategies not only improve the efficiency of production but also open up new avenues for modifying its structure to enhance its biological activity.

In the context of drug discovery, the< strong>CAS number 811841-72-2 serves as a unique identifier for this compound, facilitating its documentation and regulatory compliance. The systematic naming convention ensures that researchers worldwide can accurately reference and utilize this compound in their studies. This standardization is crucial for collaborative research efforts, allowing scientists to share data and findings without ambiguity.

The pharmacological profile of< strong>(2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid has been extensively studied in vitro and in vivo. Initial findings suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its interaction with biological targets has been explored for potential applications in neurodegenerative diseases. The< strong>amino-carbonyl group is particularly interesting as it can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

The chemical properties of this compound also make it suitable for use as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For example, replacing the methoxy group with other functional groups can alter its solubility and metabolic stability, making it more suitable for certain therapeutic contexts.

The role of computational chemistry in studying< strong>(2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into its mechanism of action and help guide the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The future prospects for< strong>CAS number 811841-72-2 are promising, with ongoing research aiming to unlock its full potential in therapeutic applications. As our understanding of biological pathways continues to evolve, so does our ability to harness small molecules like< strong>(2-{(6-Methoxypyridin-3-yl)amino-carbonyl}phenyl)acetic Acid for medical benefit. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible treatments for patients worldwide.